Cas no 56813-54-8 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
• CAS No: 56813-54-8
• MF: C₁₅H₉ClN₄
• MW: 280.711761236191
• CID: 1603110
• PubChem ID: 1502563
• Update Time: 2025-04-21

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
• 6-chloro-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• 6-chloro-3-phenyl-1,2,4-Triazolo[3,4-a]phthalazine
• AKOS005597151
• 6-chloro-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• 6-chloro-3-phenyl-1,2,4-triazolo[3,4-a] phthalazine
• SCHEMBL497285
• BRD-K26287119-001-01-4
• 56813-54-8
• DTXSID00363622
• STK683049
• DA-04800
• [1,2,4]Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
• 6-Chloro-3phenyl-1,2,4-triazolo[3,4-a]phthalazine

• Inchi： 1S/C15H9ClN4/c16-13-11-8-4-5-9-12(11)15-18-17-14(20(15)19-13)10-6-2-1-3-7-10/h1-9H
• InChI Key： HNOGCUCCQQVHCI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NN=C(C3C=CC=CC=3)N2N=1

Computed Properties

• Exact Mass: 280.05177
• Monoisotopic Mass: 280.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08